Cas no 448201-72-7 (N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide)

• Product Name: N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide
• CAS No: 448201-72-7
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 6511416
• Update Time: 2025-06-15

N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide
• N-(2,5-DiMethylphenyl)-3-nitrobenzenesulfonaMide, 97%
• Benzenesulfonamide, N-(2,5-dimethylphenyl)-3-nitro-

• Inchi： 1S/C14H14N2O4S/c1-10-6-7-11(2)14(8-10)15-21(19,20)13-5-3-4-12(9-13)16(17)18/h3-9,15H,1-2H3
• InChI Key： QLMOPKDAUOVGRZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C)=CC=C2C)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 463.5±55.0 °C(Predicted)
• pka: 8.27±0.30(Predicted)

Additional information on N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide

N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide (CAS No. 448201-72-7): An Overview of Its Structure, Properties, and Applications

N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide (CAS No. 448201-72-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic sulfonamide moiety and a nitro group, which contribute to its distinctive properties and reactivity.

The molecular formula of N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide is C₁₃H₁₃N₃O₃S, with a molecular weight of approximately 287.32 g/mol. The compound features a central benzene ring substituted with a nitro group at the 3-position and a sulfonamide group at the 1-position. The sulfonamide group is further substituted with a 2,5-dimethylphenyl moiety, which imparts additional stability and reactivity to the molecule.

In terms of physical properties, N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide is a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various synthetic and analytical procedures.

The chemical stability of N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide is influenced by its functional groups. The nitro group can undergo reduction to form an amino group under appropriate conditions, while the sulfonamide group can participate in various nucleophilic substitution reactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

Recent research has focused on the biological activity of N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The synthetic route for preparing N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide typically involves multi-step processes. One common approach involves the reaction of 3-nitrobenzenesulfonyl chloride with 2,5-dimethylaniline in the presence of a base such as triethylamine or pyridine. This reaction yields the desired product with high purity and yield. Alternative synthetic methods have also been explored to improve efficiency and reduce environmental impact.

The potential applications of N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide extend beyond pharmaceuticals. In materials science, this compound has been used as a functional monomer in the synthesis of polymers with unique properties. For example, researchers at the University of California have developed novel polymeric materials incorporating N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide units that exhibit enhanced thermal stability and mechanical strength.

In conclusion, N-(2,5-dimethylphenyl)-3-nitrobenzene-1-sulfonamide (CAS No. 448201-72-7) is a versatile compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it suitable for applications in pharmaceuticals, materials science, and other fields. Ongoing studies continue to uncover new properties and potential uses for this intriguing molecule.